Cas no 2168300-87-4 (2,2-dimethyl-3-(5-methyl-1,2-oxazol-3-yl)propanoic acid)

• Product Name: 2,2-dimethyl-3-(5-methyl-1,2-oxazol-3-yl)propanoic acid
• CAS No: 2168300-87-4
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 6244291
• PubChem ID: 165617927
• Update Time: 2025-09-28

2,2-dimethyl-3-(5-methyl-1,2-oxazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(5-methyl-1,2-oxazol-3-yl)propanoic acid
• EN300-1817510
• 2168300-87-4

• Inchi： 1S/C9H13NO3/c1-6-4-7(10-13-6)5-9(2,3)8(11)12/h4H,5H2,1-3H3,(H,11,12)
• InChI Key： JYLXWUFPCHKXLB-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(CC(C(=O)O)(C)C)=N1

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.3Ų

Additional information on 2,2-dimethyl-3-(5-methyl-1,2-oxazol-3-yl)propanoic acid

2,2-Dimethyl-3-(5-methyl-1,2-oxazol-3-yl)propanoic acid: A Comprehensive Overview

2,2-Dimethyl-3-(5-methyl-1,2-oxazol-3-yl)propanoic acid (CAS No. 2168300-87-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a dimethyl-substituted propanoic acid moiety and a 5-methyl-1,2-oxazolyl group. These structural elements contribute to its potential applications in various therapeutic areas.

The chemical structure of 2,2-dimethyl-3-(5-methyl-1,2-oxazol-3-yl)propanoic acid is particularly noteworthy due to its combination of hydrophobic and polar functionalities. The dimethyl substitution on the propanoic acid backbone enhances the compound's lipophilicity, which can be advantageous for improving cell membrane permeability and bioavailability. Meanwhile, the 5-methyl-1,2-oxazolyl group provides a stable and reactive site that can participate in various chemical reactions and biological interactions.

Recent studies have explored the potential of 2,2-dimethyl-3-(5-methyl-1,2-oxazol-3-yl)propanoic acid in the development of novel drugs. One area of focus has been its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2,2-dimethyl-3-(5-methyl-1,2-oxazol-3-yl)propanoic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase pathways. These findings suggest that it may have therapeutic potential in the treatment of cancers such as breast cancer and colon cancer.

The pharmacokinetic properties of 2,2-dimethyl-3-(5-methyl-1,2-oxazol-3-yl)propanoic acid have also been studied to assess its suitability for drug development. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed from the gastrointestinal tract and has a moderate plasma half-life, which allows for once-daily dosing regimens. Furthermore, it shows low toxicity in preclinical studies, making it a safe candidate for further clinical evaluation.

In terms of synthetic accessibility, 2,2-dimethyl-3-(5-methyl-1,2-oxazol-3-yl)propanoic acid can be synthesized through a series of well-established organic reactions. One common approach involves the condensation of 5-methylisoxazole with an appropriate aldehyde or ketone followed by esterification and hydrolysis steps. This synthetic route is scalable and can be adapted for large-scale production in pharmaceutical manufacturing settings.

The structural diversity of 2,2-dimethyl-3-(5-methyl-1,2-oxazol-3-yl)propanoic acid also allows for the exploration of analogs with modified functional groups. These analogs can be designed to enhance specific biological activities or to improve pharmacological properties such as solubility and stability. For example, substituting different alkyl groups on the propanoic acid moiety or modifying the 1,2-oxazolyl ring can lead to compounds with enhanced potency or selectivity.

In conclusion, 2,2-dimethyl-3-(5-methyl-1,2-oxazol-3-y l)propanoic acid (CAS No. 2168300-87 -4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for innovative drug discovery efforts.